O-[(Pyridin-3-yl)methyl] (4-cyanophenyl)carbamothioate

• CAS RN: 62237-11-0
• Molecular Formula: C14H11N3OS
• Molecular Weight: 269.32 g/mol
• IUPAC Name: O-(pyridin-3-ylmethyl) N-(4-cyanophenyl)carbamothioate
• InChI: InChI=1S/C14H11N3OS/c15-8-11-3-5-13(6-4-11)17-14(19)18-10-12-2-1-7-16-9-12/h1-7,9H,10H2,(H,17,19)
• InChI Key: ISBAGFLDSKWHQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)COC(=S)NC2=CC=C(C=C2)C#N

Description

O-[(Pyridin-3-yl)methyl] (4-cyanophenyl)carbamothioate is a useful research compound. Its molecular formula is C14H11N3OS and its molecular weight is 269.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-pyridylcarbinol (2.18 g., 0.02 mole) in 50 ml. of glyme there is added sodium hydride (0.87 g. of a 57% oil dispersion, 0.02 mole). The solution is allowed to stand 2 hrs. and then p-cyanophenyl isothiocyanate (3.2 g., 0.02 mole) in 50 ml. of glyme is added dropwise. The reaction mixture is stirred at room temperature for 18 hrs. It is then saturated with sodium bicarbonate and poured into an excess of water. The resulting suspension is filtered to give a solid residue which is recrystallized from toluene to give 2.3 g. of solid melting at 153°-154° C., with decomposition. The thiourea structure is confirmed by infra-red spectroscopy. The product is obtained in a 43.5% yield.